2-(4-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one
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Description
2-(4-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C24H16ClN3O3 and its molecular weight is 429.86. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
Research has indicated the potential antimicrobial properties of compounds structurally related to 2-(4-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one. For instance, studies on new quinazoline derivatives have demonstrated their effectiveness as antimicrobial agents against a range of bacterial and fungal species, such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans (Desai et al., 2007), (Sirgamalla & Boda, 2019).
Photochromic and Electrochemical Properties
Compounds with the 1,3,4-oxadiazole moiety have been explored for their unique photochromic and electrochemical properties. A study on photochromic compounds containing a six-membered ring as ethene bridges, including 1,3,4-oxadiazole derivatives, revealed significant photochromic performance with high cyclization quantum yields. These properties are crucial for applications in photochromic devices and materials science (Yang et al., 2012).
Anticancer and Antitubulin Activities
Isoquinoline derivatives, closely related to the compound of interest, have shown promising anticancer and antitubulin activities. A study reported the synthesis and evaluation of IsoCombretaQuinolines, which displayed nanomolar-level cytotoxicity against various human cancer cell lines and effectively inhibited tubulin polymerization. These findings suggest potential therapeutic applications in cancer treatment (Soussi et al., 2015).
Electroluminescence and Material Science
Research on π-conjugated imidazole–isoquinoline derivatives has highlighted their potential in electroluminescence and material science. These compounds exhibit highly fluorescent properties and have been utilized in organic light-emitting diodes (OLEDs), showing promising results for "pure" white light emission. This indicates their potential application in the development of advanced OLED materials (Nagarajan et al., 2014).
properties
IUPAC Name |
2-(4-chlorophenyl)-4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16ClN3O3/c1-30-21-9-5-4-8-19(21)22-26-23(31-27-22)20-14-28(16-12-10-15(25)11-13-16)24(29)18-7-3-2-6-17(18)20/h2-14H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJXWWZKGMXKNAW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NOC(=N2)C3=CN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16ClN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.